![molecular formula C10H16N2O B2663656 1-(6-Methoxypyridin-2-yl)-2-methylpropan-1-amine CAS No. 1270546-99-0](/img/structure/B2663656.png)
1-(6-Methoxypyridin-2-yl)-2-methylpropan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound [1-(6-methoxypyridin-2-yl)cyclopropyl]methanamine is a related compound with a CAS Number: 1060807-05-7. It has a molecular weight of 178.23 . Another related compound is (6-Methoxypyridin-2-yl)methanamine with a molecular weight of 138.17 .
Molecular Structure Analysis
The InChI code for [1-(6-methoxypyridin-2-yl)cyclopropyl]methanamine is 1S/C10H14N2O/c1-13-9-4-2-3-8(12-9)10(7-11)5-6-10/h2-4H,5-7,11H2,1H3 . For (6-Methoxypyridin-2-yl)methanamine, the InChI code is 1S/C7H10N2O/c1-10-7-4-2-3-6(5-8)9-7/h2-4H,5,8H2,1H3 .Scientific Research Applications
Catalytic and Synthetic Chemistry
- A study on the amination of alcohols demonstrated that 1-methoxy-2-propanol can be selectively aminated to produce 2-amino-1-methoxypropane with high selectivity, highlighting the potential of methoxyamines in synthetic chemistry for the preparation of amines from alcohols (Bassili & Baiker, 1990).
- Another research discussed the nucleophilic amination of methoxypyridines, presenting a novel method using sodium hydride in the presence of lithium iodide. This method offers an efficient approach to synthesize various aminopyridines, which are of potential medicinal interest (Pang, Kaga, & Chiba, 2018).
Structural and Physicochemical Studies
- Research into the protonation sites and hydrogen bonding in mono-hydrobromide salts of N,4-diheteroaryl 2-aminothiazoles, including derivatives of the compound of interest, has been conducted. This study provides insight into the molecular conformations, protonation sites, and hydrogen bonding patterns, contributing to the understanding of the compound's structural chemistry (Böck et al., 2021).
Antagonistic Activities
- Investigation into alphavbeta3 antagonists for osteoporosis treatment identified a compound as a potent antagonist of the alphavbeta3 receptor. This highlights the role of methoxypyridinyl derivatives in developing therapeutic agents for bone disorders (Hutchinson et al., 2003).
Metabolic Studies
- A metabolic study on the O-demethylation of psychotomimetic amines revealed insights into the metabolism of methoxylated phenyl-aminopropanes. This research could be significant for understanding the metabolic pathways and psychotomimetic properties of similar compounds (Zweig & Castagnoli, 1977).
Safety and Hazards
Properties
IUPAC Name |
1-(6-methoxypyridin-2-yl)-2-methylpropan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O/c1-7(2)10(11)8-5-4-6-9(12-8)13-3/h4-7,10H,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNLVCMISMOJDQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C1=NC(=CC=C1)OC)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.